Cas no 73981-34-7 (Kamebakaurin)

Kamebakaurin structure
Kamebakaurin structure
Product Name:Kamebakaurin
CAS No:73981-34-7
MF:C20H30O5
MW:350.449206829071
CID:570902
PubChem ID:3035697
Update Time:2025-04-19

Kamebakaurin Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-, (1a,7a,14R)-
    • Kamebakaurine
    • kamebakaurin
    • 1,7,14,20-Tetrahydroxykaur-16-en-15-one (1alpha,7alpha,14R)
    • Kaur-16-en-15-one,1,7,14,20-tetrahydroxy-,(1alpha,7alpha,14R)
    • (1R,2R,4R,8S,9R,10S,13S,16S)-2,8,16-Trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyc
    • 1,7,14,20-Tetrahydroxykaur-16-en-15-one
    • 73981-34-7
    • DTXSID00995225
    • F82173
    • (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
    • WHSUEVLJUHPROF-BIGDWJEQSA-N
    • CHEMBL472436
    • Kaur-16-en-15-one, 1,7,14,20-tetrahydroxy-, (1alpha,7alpha,14R)-
    • 2,8,16-Trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecan-15-one
    • AKOS037514711
    • (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecan-15-one
    • Kamebakaurin
    • Inchi: 1S/C20H30O5/c1-10-11-4-5-12-19(9-21)13(18(2,3)7-6-14(19)22)8-15(23)20(12,16(10)24)17(11)25/h11-15,17,21-23,25H,1,4-9H2,2-3H3/t11-,12-,13+,14-,15+,17+,19-,20-/m0/s1
    • InChI Key: WHSUEVLJUHPROF-BIGDWJEQSA-N
    • SMILES: O[C@@H]1C[C@@H]2C(C)(C)CC[C@@H]([C@@]2(CO)[C@@H]2CC[C@H]3C(=C)C([C@]21[C@@H]3O)=O)O

Computed Properties

  • Exact Mass: 350.20900
  • Monoisotopic Mass: 350.20932405 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 98
  • Molecular Weight: 350.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 232-234 ºC
  • Solubility: Very slightly soluble (0.77 g/l) (25 º C),
  • PSA: 97.99000
  • LogP: 1.03920

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